Cas no 110922-31-1 (5-(2-Propynyloxy)pentanol)

• Product Name: 5-(2-Propynyloxy)pentanol
• CAS No: 110922-31-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2884487
• PubChem ID: 10796854
• Update Time: 2025-07-02

5-(2-Propynyloxy)pentanol Chemical and Physical Properties

Names and Identifiers

• 110922-31-1
• 5-(Prop-2-yn-1-yloxy)pentan-1-ol
• SCHEMBL6548512
• 5-(2-propynyloxy)pentanol
• RNELMEMGAFMUFH-UHFFFAOYSA-N
• 5-(2-Propynyloxy)pentanol

• Inchi： 1S/C8H14O2/c1-2-7-10-8-5-3-4-6-9/h1,9H,3-8H2
• InChI Key： RNELMEMGAFMUFH-UHFFFAOYSA-N
• SMILES： O(CC#C)CCCCCO

Computed Properties

• Exact Mass: 142.099379685Da
• Monoisotopic Mass: 142.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(2-Propynyloxy)pentanol

Professional Introduction to Compound with CAS No 110922-31-1 and Product Name 5-(2-Propynyloxy)pentanol

The compound with the CAS number 110922-31-1 and the product name 5-(2-Propynyloxy)pentanol represents a significant advancement in the field of organic chemistry and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile chemical properties and potential utility in various biochemical and medicinal contexts. The introduction aims to provide a comprehensive overview of this compound, emphasizing its structural features, synthesis methods, and the latest research findings that highlight its importance in modern chemical biology.

Structural and Chemical Characteristics:

The molecular formula of 5-(2-Propynyloxy)pentanol is C₈H₁₂O₂, reflecting its composition of eight carbon atoms, twelve hydrogen atoms, and two oxygen atoms. The presence of an alkyne group (–C≡C–) at the 2-position of the propyl chain and a hydroxyl group (–OH) at the 5-position contributes to its distinctive reactivity. This dual functionality makes it a valuable intermediate in organic synthesis, particularly in the development of complex molecules such as pharmaceuticals and agrochemicals. The compound's solubility profile, which includes moderate solubility in both polar and non-polar solvents, enhances its applicability in diverse chemical reactions and formulations.

Synthesis Methods:

The synthesis of 5-(2-Propynyloxy)pentanol involves several well-established organic reactions that highlight the compound's synthetic utility. One common approach involves the reaction of 1-pentyne with 2-hydroxyethyl bromide or iodoacetate under basic conditions. This nucleophilic substitution reaction yields the desired product through an SN2 mechanism, where the hydroxyl group displaces the halogen on the propynyl substrate. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the propynyl group onto a pentyl alcohol backbone, offering a more efficient synthetic route under milder conditions.

Applications in Pharmaceutical Research:

The unique structural features of 5-(2-Propynyloxy)pentanol have positioned it as a key intermediate in pharmaceutical research. Its alkyne functionality allows for further derivatization via Sonogashira coupling reactions, enabling the introduction of aryl or heteroaryl groups at specific positions within the molecule. These modifications have been explored in the development of novel bioactive compounds, including potential drug candidates for various therapeutic applications. Recent studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting enzymes involved in metabolic disorders and inflammatory pathways.

Recent Research Findings:

Recent advancements in medicinal chemistry have highlighted the significance of 5-(2-Propynyloxy)pentanol in drug discovery efforts. A notable study published in 2023 investigated its derivatives as potential antiviral agents. The researchers found that certain modifications of this compound exhibited inhibitory activity against viral proteases, suggesting its potential as a lead compound for antiviral therapies. Additionally, another study explored its role in developing novel antioxidants, demonstrating its ability to scavenge reactive oxygen species (ROS) effectively. These findings underscore the compound's versatility and its potential impact on addressing various health challenges.

Industrial Applications:

Beyond pharmaceutical applications, 5-(2-Propynyloxy)pentanol has shown promise in industrial chemistry. Its use as a solvent or intermediate in polymer synthesis has been explored due to its ability to dissolve a wide range of organic materials without significant degradation. Furthermore, its reactivity with epoxides has led to the development of novel polymeric materials with enhanced thermal stability and mechanical properties. These attributes make it a valuable component in formulating advanced materials for electronics and coatings industries.

Future Prospects:

The future prospects for 5-(2-Propynyloxy)pentanol are vast, driven by ongoing research efforts aimed at expanding its applications across multiple domains. Continued exploration of its derivatives is expected to yield new bioactive molecules with therapeutic potential. Additionally, advancements in green chemistry may lead to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards. As our understanding of molecular interactions deepens, 5-(2-Propynyloxy)pentanol is poised to play an increasingly pivotal role in both academic research and industrial innovation.